Toxin B2
Toxin B2
Brand Name:
Vulcanchem
CAS No.:
82810-44-4
VCID:
VC0000015
InChI:
InChI=1S/C10H17N7O8S/c11-6-13-5-4(3-25-8(18)15-26(22,23)24)17(21)7(12)16-2-1-9(19,20)10(5,16)14-6/h4-5,12,19-21H,1-3H2,(H,15,18)(H3,11,13,14)(H,22,23,24)
SMILES:
C1CN2C(=[N+](C(C3C2(C1(O)O)NC(=N3)N)COC(=O)NS(=O)(=O)O)[O-])N
Molecular Formula:
C10H17N7O8S
Molecular Weight:
395.35 g/mol
Toxin B2
CAS No.: 82810-44-4
VCID: VC0000015
Molecular Formula: C10H17N7O8S
Molecular Weight: 395.35 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 82810-44-4 |
|---|---|
| Product Name | Toxin B2 |
| Molecular Formula | C10H17N7O8S |
| Molecular Weight | 395.35 g/mol |
| IUPAC Name | (2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methoxycarbonylsulfamic acid |
| Standard InChI | InChI=1S/C10H17N7O8S/c11-6-13-5-4(3-25-8(18)15-26(22,23)24)17(21)7(12)16-2-1-9(19,20)10(5,16)14-6/h4-5,12,19-21H,1-3H2,(H,15,18)(H3,11,13,14)(H,22,23,24) |
| Standard InChIKey | ALRRPAKWGUBPBK-UHFFFAOYSA-N |
| SMILES | C1CN2C(=[N+](C(C3C2(C1(O)O)NC(=N3)N)COC(=O)NS(=O)(=O)O)[O-])N |
| Canonical SMILES | C1CN2C(=N)N(C(C3C2(C1(O)O)NC(=N3)N)COC(=O)NS(=O)(=O)O)O |
| Synonyms | Gonyautoxin 6; N-Sulfocarbamoylneosaxitoxin; Toxin B 2 from Protogonyaulax |
| Reference | 1: Watanabe R, Suzuki T, Oshima Y. Development of quantitative NMR method with internal standard for the standard solutions of paralytic shellfish toxins and characterisation of gonyautoxin-5 and gonyautoxin-6. Toxicon. 2010 Sep 15;56(4):589-95. doi: 10.1016/j.toxicon.2010.06.002. Epub 2010 Jun 9. PubMed PMID: 20538011. |
| PubChem Compound | 15646822 |
| Last Modified | Sep 12 2023 |
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